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Abstract
Etocarlide, chemically known as 1,3-bis(4-ethoxyphenyl)thiourea, is a member of the thiourea

class of compounds investigated for its antitubercular properties. This document provides a

comprehensive overview of the discovery, history, and mechanism of action of Etocarlide and

related thiourea derivatives. While specific early documentation on Etocarlide is sparse, its

history is intrinsically linked to the broader research into thiocarlides, such as Isoxyl, which

were explored as treatments for tuberculosis, particularly in the mid-20th century. This guide

consolidates the available historical context, details the probable synthetic methodologies,

outlines experimental protocols for assessing its biological activity, and presents its proposed

mechanism of action through the inhibition of mycolic acid biosynthesis.

Discovery and History
The precise first synthesis and biological evaluation of Etocarlide are not well-documented in

readily available literature. However, its emergence can be situated within the extensive

research into thiourea and thiocarlide derivatives as potential antitubercular agents in the

1960s. A key piece of historical evidence comes from a 1966 publication in the Russian journal

"Проблемы туберкулеза" (Problems of Tuberculosis) by Shmelev et al., which presents a

comparative study of "isoxyl and ethoxide" in both experimental and clinical settings.[1] "Isoxyl"

refers to thiocarlide (4,4'-diisoamyloxydiphenylthiourea), a well-known antitubercular thiourea. It
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is highly probable that "ethoxide" refers to Etocarlide, given its symmetrical structure with two

ethoxy groups.

This places the investigation of Etocarlide in the context of a search for effective and well-

tolerated treatments for Mycobacterium tuberculosis. Thiourea derivatives were of significant

interest during this period due to their novel mechanisms of action compared to the frontline

drugs of the time.

Table 1: Key Milestones in the History of Thiourea Antitubercular Research

Year Milestone Key Compound(s) Reference(s)

1966

Comparative study of

thiocarlides in

experimental and

clinical settings.

Isoxyl (Thiocarlide),

Ethoxide (likely

Etocarlide)

[1]

Chemical Structure and Properties
Property Value

IUPAC Name 1,3-bis(4-ethoxyphenyl)thiourea

Synonyms Etocarlide, Ethoxide

Molecular Formula C₁₇H₂₀N₂O₂S

Molecular Weight 316.42 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in organic solvents such as DMSO and

ethanol

Synthesis of Etocarlide (1,3-bis(4-
ethoxyphenyl)thiourea)
While the original synthesis protocol for Etocarlide is not explicitly available, a standard and

reliable method for the synthesis of symmetrical N,N'-diarylthioureas can be detailed. This
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involves the reaction of an aryl isothiocyanate with an appropriate amine. For Etocarlide, this

would involve the reaction of 4-ethoxyphenyl isothiocyanate with 4-ethoxyaniline. An alternative

and common one-pot synthesis involves the reaction of the amine with carbon disulfide in the

presence of a coupling agent.

Experimental Protocol: Synthesis of 1,3-bis(4-
ethoxyphenyl)thiourea
Materials:

4-ethoxyaniline

Carbon disulfide (CS₂)

N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

Dichloromethane (CH₂Cl₂) or other suitable anhydrous solvent

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Procedure:

In a round-bottom flask, dissolve 4-ethoxyaniline (2 equivalents) in anhydrous

dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

To this solution, add carbon disulfide (1 equivalent) dropwise at room temperature.

After stirring for 30 minutes, add a solution of N,N'-dicyclohexylcarbodiimide (1 equivalent) in

dichloromethane dropwise.

Allow the reaction mixture to stir at room temperature for 12-24 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the precipitated dicyclohexylthiourea byproduct is removed by filtration.
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The filtrate is washed successively with 1 M HCl, saturated aqueous NaHCO₃, and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield pure 1,3-bis(4-ethoxyphenyl)thiourea.

The structure and purity of the final product should be confirmed by spectroscopic methods

(¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).
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General Workflow for Etocarlide Synthesis

4-ethoxyaniline
Carbon Disulfide

DCC

Reaction in Dichloromethane

Filtration to remove byproduct

Aqueous Workup

Column Chromatography

Etocarlide (1,3-bis(4-ethoxyphenyl)thiourea)
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Proposed Mechanism of Action of Etocarlide

Etocarlide

Fatty Acid Δ⁹-Desaturase (DesA3)

Inhibits

Oleoyl-ACP

Stearoyl-ACP

Oleic Acid Biosynthesis

Tuberculostearic Acid Mycolic Acid Synthesis Disruption

Mycobacterial Cell Wall Integrity Compromised

Bacterial Growth Inhibition
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Workflow for MIC Determination

Prepare serial dilutions of Etocarlide in 96-well plate

Inoculate with M. tuberculosis H37Rv

Incubate at 37°C for 7-14 days

Add Resazurin indicator

Incubate for 24-48 hours

Determine MIC (lowest concentration with no color change)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074868#etocarlide-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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